11-Oxododecanoic acid
Overview
Description
11-oxo-dodecanoic acid is a medium-chain fatty acid.
Scientific Research Applications
Bioactivity in Royal Jelly : 11-Oxododecanoic acid has been identified as a constituent of royal jelly, with implications for its bioactive properties. This discovery expands the known chemical composition of royal jelly and suggests potential antimicrobial activities (Melliou & Chinou, 2005).
Catalytic Applications : In the field of catalysis, 11-Oxododecanoic acid has been studied in the context of its role in the oxidative cleavage reactions leading to dicarboxylic acids, which are valuable for polymer synthesis (Gauthard, Horváth, Gallezot, & Besson, 2005).
Electrochemistry Research : This acid is also relevant in electrochemistry, where its oxidation at different electrode materials is studied. This research provides insights into the electrochemical processes of organic molecules (Ferro, Martínez-Huitle, & Battisti, 2010).
Nanotechnology and Materials Science : In nanotechnology and materials science, 11-Oxododecanoic acid has been utilized in the synthesis of fluorescent Ag/Au bimetallic nanoclusters, demonstrating potential applications in biosensing and materials chemistry (Sun et al., 2015).
Environmental Science : This acid is also significant in environmental science, particularly in the study of electrochemical oxidation processes for water treatment and the degradation of pollutants (Martínez-Huitle, Ferro, & Battisti, 2004).
Chemical Analysis Techniques : It has been used in the development of analytical techniques, such as mass spectrometry analysis, to study various lipid hydroperoxides (Ito et al., 2015).
Biological and Medical Research : In biological and medical research, derivatives of 11-Oxododecanoic acid, like 11-oxooleanolic acid, have been evaluated for their anti-inflammatory activities, suggesting potential applications in drug development (Jin et al., 2021).
properties
CAS RN |
2388-78-5 |
|---|---|
Product Name |
11-Oxododecanoic acid |
Molecular Formula |
C12H22O3 |
Molecular Weight |
214.3 g/mol |
IUPAC Name |
11-oxododecanoic acid |
InChI |
InChI=1S/C12H22O3/c1-11(13)9-7-5-3-2-4-6-8-10-12(14)15/h2-10H2,1H3,(H,14,15) |
InChI Key |
OTELGGYNGCBJGP-UHFFFAOYSA-N |
SMILES |
CC(=O)CCCCCCCCCC(=O)O |
Canonical SMILES |
CC(=O)CCCCCCCCCC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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